2-(2-Aminoethyl)-1H-pyrimidin-6-one;dihydrochloride

• IUPAC Name: 2-(2-aminoethyl)-1H-pyrimidin-6-one;dihydrochloride
• InChI: InChI=1S/C6H9N3O.2ClH/c7-3-1-5-8-4-2-6(10)9-5;;/h2,4H,1,3,7H2,(H,8,9,10);2*1H
• InChI Key: SRCUXCLYRRWQJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(NC1=O)CCN.Cl.Cl
• Molecular Formula: C6H11Cl2N3O
• Molecular Weight: 212.07 g/mol
• CAS RN: 2287302-30-9

Description

2-(2-Aminoethyl)-1H-pyrimidin-6-one;dihydrochloride, also known as A-366, is a novel small molecule inhibitor that has shown potential in the treatment of various diseases. It is a potent inhibitor of lysine-specific demethylase 5A (KDM5A), an enzyme that plays a crucial role in epigenetic regulation.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with enzymes such as thymidine phosphorylase and Monoamine Oxidase . These enzymes play crucial roles in various biological processes, including nucleotide metabolism and neurotransmitter degradation, respectively.

Mode of Action

Based on its structural similarity to other compounds, it may act as an inhibitor of the aforementioned enzymes . Inhibition of these enzymes can lead to changes in the metabolic pathways they are involved in, potentially altering cellular functions.

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to the enzymes it targets. For instance, Thymidine Phosphorylase is involved in the pyrimidine salvage pathway, which recycles pyrimidine bases to synthesize DNA . Monoamine Oxidase is involved in the degradation of monoamine neurotransmitters, such as dopamine and serotonin . Inhibition of these enzymes could disrupt these pathways, leading to downstream effects such as altered DNA synthesis or neurotransmitter levels.

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. For instance, if it inhibits Thymidine Phosphorylase, it could potentially affect DNA synthesis and cell proliferation . If it inhibits Monoamine Oxidase, it could potentially alter neurotransmitter levels, affecting neuronal signaling .

Advantages and Limitations for Lab Experiments

2-(2-Aminoethyl)-1H-pyrimidin-6-one;dihydrochloride has several advantages for lab experiments. It is a potent inhibitor of KDM5A, which makes it a valuable tool for studying the role of epigenetic regulation in various diseases. This compound is also highly specific for KDM5A, which reduces the risk of off-target effects. However, this compound has some limitations for lab experiments. It is a small molecule inhibitor, which limits its ability to target KDM5A in vivo. In addition, this compound has poor solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research and development of 2-(2-Aminoethyl)-1H-pyrimidin-6-one;dihydrochloride. One direction is to improve the solubility of this compound in aqueous solutions, which would make it easier to work with in lab experiments. Another direction is to develop more potent and specific inhibitors of KDM5A, which would enhance the therapeutic potential of this class of drugs. Finally, further research is needed to explore the potential of this compound in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Synthesis Methods

The synthesis of 2-(2-Aminoethyl)-1H-pyrimidin-6-one;dihydrochloride involves several steps. The first step is the protection of the amino group of 2-aminopyrimidine with tert-butyloxycarbonyl (Boc) to obtain Boc-2-aminopyrimidine. The second step involves the reaction of Boc-2-aminopyrimidine with ethylene diamine to obtain 2-(2-aminoethyl)-1H-pyrimidin-6-one. The final step involves the hydrochloride salt formation of 2-(2-aminoethyl)-1H-pyrimidin-6-one to obtain this compound dihydrochloride.

Scientific Research Applications

2-(2-Aminoethyl)-1H-pyrimidin-6-one;dihydrochloride has shown potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.